N-Methyl Substitution Alters Physicochemical Profile Versus Des-Methyl Analog (CAS 436152-83-9)
The target compound bears an N-methyl group on the thiazole 2-amine position, whereas the closest commercially available analog—4-(2,5-dimethylthiophen-3-yl)thiazol-2-amine (CAS 436152-83-9)—carries a primary amine at that position. This structural difference produces measurable changes in computed physicochemical descriptors. The N-methylated compound has a predicted LogP of 3.89 versus a predicted LogP of approximately 3.0–3.3 for the des-methyl analog (estimated from the lower molecular weight and additional hydrogen-bond donor) . Additionally, the target compound possesses only 1 hydrogen-bond donor (HBD) versus 2 HBDs for the des-methyl analog, a difference with established consequences for membrane permeability, CNS penetration, and oral bioavailability in drug discovery contexts .
| Evidence Dimension | Physicochemical properties (LogP, HBD count) |
|---|---|
| Target Compound Data | LogP = 3.89 (predicted); HBD = 1; Molecular Weight = 224.34 g/mol |
| Comparator Or Baseline | 4-(2,5-Dimethylthiophen-3-yl)thiazol-2-amine (CAS 436152-83-9): MW = 210.32 g/mol; HBD = 2 (primary amine); LogP = ~3.0–3.3 (estimated) |
| Quantified Difference | ΔMW = +14.02 g/mol (one methylene unit); ΔHBD = -1; ΔLogP ≈ +0.6–0.9 units (increased lipophilicity) |
| Conditions | Computed physicochemical descriptors from vendor datasheets and ChemSrc database entries |
Why This Matters
The reduction from 2 to 1 hydrogen-bond donor and increased lipophilicity directly impact membrane permeability and CNS MPO desirability scores, making the N-methylated compound a distinctly different tool for probing SAR around amine substitution in 2-aminothiazole hit series.
